5-(Cyclopropanecarbonylamino)-1-methylpyrazole-3-carboxylic acid

• IUPAC Name: 5-(cyclopropanecarbonylamino)-1-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C9H11N3O3/c1-12-7(4-6(11-12)9(14)15)10-8(13)5-2-3-5/h4-5H,2-3H2,1H3,(H,10,13)(H,14,15)
• InChI Key: XELVSSLSJXQTCM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(=O)O)NC(=O)C2CC2
• Molecular Formula: C9H11N3O3
• Molecular Weight: 209.20 g/mol
• CAS No.: 1239738-08-9

Description

Amino acids are organic compounds that combine to form proteins. They are essential to life and have a variety of roles in metabolism. One of their key tasks is to provide the body with the essential building blocks used for the biosynthesis of proteins.

Synthesis Analysis

Amino acids can be produced through a variety of methods, including chemical synthesis and biosynthesis. Recent research has focused on the use of biotechnological methods due to the potential applications and disadvantages of chemical synthesis.

Molecular Structure Analysis

The molecular structure of an amino acid is typically composed of a central carbon atom (the alpha carbon) bonded to four different groups: an amino group, a carboxy group, a hydrogen atom, and a side chain (R group) which varies between different amino acids.

Chemical Reactions Analysis

Amino acids can undergo a variety of chemical reactions, including peptide bond formation, which occurs when the amino group of one amino acid reacts with the carboxy group of another.

Physical and Chemical Properties Analysis

The physical and chemical properties of amino acids can vary widely and are influenced by the nature of the side chain. These properties can include factors such as size, charge, hydrophobicity, and reactivity.

Mechanism of Action

The mechanism of action of amino acids often involves their incorporation into proteins. For example, in the case of enzyme catalysts, the amino acids at the active site of the enzyme can interact with a substrate to facilitate a chemical reaction.

Safety and Hazards

The safety and hazards associated with amino acids can vary depending on the specific amino acid and its usage. Material Safety Data Sheets (MSDS) provide information on handling, storage, and hazards associated with chemicals, including amino acids.

Future Directions

Future research in the field of amino acids is likely to focus on areas such as improving methods for amino acid production, understanding the role of amino acids in health and disease, and exploring novel uses for amino acids in industry.